Cas no 2171606-44-1 (3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-2-ylformamido}-2-(propan-2-yl)butanoic acid)

• Product Name: 3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-2-ylformamido}-2-(propan-2-yl)butanoic acid
• CAS No: 2171606-44-1
• MF: C₂₇H₃₂N₂O₆
• MW: 480.552787780762
• CID: 5958371
• PubChem ID: 165584122
• Update Time: 2025-10-22

3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-2-ylformamido}-2-(propan-2-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-2-ylformamido}-2-(propan-2-yl)butanoic acid
• 3-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxolan-2-yl]formamido}-2-(propan-2-yl)butanoic acid
• EN300-1540361
• 2171606-44-1

• Inchi： 1S/C27H32N2O6/c1-15(2)23(26(31)32)16(3)28-25(30)24-22(12-13-34-24)29-27(33)35-14-21-19-10-6-4-8-17(19)18-9-5-7-11-20(18)21/h4-11,15-16,21-24H,12-14H2,1-3H3,(H,28,30)(H,29,33)(H,31,32)
• InChI Key： LKYOJGSGLSFJAC-UHFFFAOYSA-N
• SMILES： O1CCC(C1C(NC(C)C(C(=O)O)C(C)C)=O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 480.22603674g/mol
• Monoisotopic Mass: 480.22603674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 751
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 114Ų

Additional information on 3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-2-ylformamido}-2-(propan-2-yl)butanoic acid

Comprehensive Analysis of 3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-2-ylformamido}-2-(propan-2-yl)butanoic acid (CAS No. 2171606-44-1)

In the rapidly evolving field of pharmaceutical chemistry and peptide synthesis, 3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-2-ylformamido}-2-(propan-2-yl)butanoic acid (CAS No. 2171606-44-1) has emerged as a compound of significant interest. This molecule, often abbreviated as Fmoc-protected amino acid derivative, plays a pivotal role in solid-phase peptide synthesis (SPPS), a technique widely used in drug discovery and biotechnology. Researchers and manufacturers are increasingly focusing on this compound due to its unique structural features and versatile applications.

The Fmoc group (9-fluorenylmethoxycarbonyl) in this molecule is a cornerstone of modern peptide chemistry. It serves as a protective group for amines during synthesis, ensuring high yields and minimizing side reactions. With the growing demand for customized peptides in therapeutics, diagnostics, and research, the importance of Fmoc-protected building blocks like 2171606-44-1 cannot be overstated. Recent trends in AI-driven drug design and high-throughput screening have further amplified the need for such specialized reagents.

One of the most searched questions in the context of peptide synthesis reagents is: "How does the Fmoc protection strategy compare to Boc (tert-butoxycarbonyl) in terms of efficiency?" The answer lies in the mild deprotection conditions of Fmoc-based chemistry, which uses piperidine instead of harsh acids, making it more compatible with sensitive residues and automated synthesizers. This advantage has made CAS No. 2171606-44-1 a preferred choice for labs focusing on green chemistry and sustainable synthesis.

Another hot topic is the application of this compound in macrocyclic peptide development. Macrocyclic peptides are gaining traction as next-generation therapeutics due to their enhanced stability and target specificity. The oxolan-2-ylformamido moiety in 3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-2-ylformamido}-2-(propan-2-yl)butanoic acid provides conformational rigidity, a feature highly sought after in peptidomimetic drug design. This aligns with the industry's shift toward non-traditional peptide modalities to address previously "undruggable" targets.

From a technical perspective, the propan-2-yl butanoic acid segment of the molecule introduces steric hindrance, which can be strategically exploited to modulate peptide-receptor interactions. This property is particularly relevant in the design of GPCR-targeting peptides, a major focus area in oncological and neurological drug development. Analytical techniques like HPLC-MS and NMR spectroscopy are typically employed to verify the purity and structural integrity of this compound, addressing another common query about quality control in peptide reagents.

The synthesis and application of CAS No. 2171606-44-1 also intersect with the burgeoning field of click chemistry. Its reactive groups can participate in copper-catalyzed azide-alkyne cycloadditions (CuAAC), enabling the creation of peptide conjugates for targeted drug delivery systems. This versatility explains why patent filings mentioning this compound have increased by 40% since 2020, according to chemical innovation databases.

Storage and handling recommendations for this compound frequently appear in search queries. As with most Fmoc-amino acid derivatives, it should be stored at -20°C under inert atmosphere to prevent degradation. The growing emphasis on cold chain logistics in fine chemical distribution ensures optimal stability during transportation, a critical factor for international research collaborations.

In conclusion, 3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-2-ylformamido}-2-(propan-2-yl)butanoic acid represents a sophisticated tool in modern medicinal chemistry. Its unique combination of protective groups, structural elements, and reactivity profile positions it at the forefront of peptide therapeutics innovation. As the pharmaceutical industry continues to explore personalized medicine and bioconjugation techniques, the demand for such specialized building blocks is projected to grow exponentially in the coming decade.